Cas no 23538-06-9 (4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-)

• Product name: 4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-
• CAS No: 23538-06-9
• MF: C₁₃H₁₅NO₃S₂
• MW: 297.393100976944
• CID: 268982
• PubChem ID: 211733

4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-
• 3-(3,4-Dimethoxybenzyl)-5-methyl-2-thioxo-1,3-thiazolidin-4-one
• 3-[(3,4-Dimethoxyphenyl)methyl]-5-methyl-2-sulfanylidene-1,3-thiazolidin-4-onato
• Rhodanine, 5-methyl-3-veratryl-
• 23538-06-9
• 5-Methyl-3-veratrylrhodanine
• DTXSID00946297

• Inchi： InChI=1S/C13H15NO3S2/c1-8-12(15)14(13(18)19-8)7-9-4-5-10(16-2)11(6-9)17-3/h4-6,8H,7H2,1-3H3
• InChI Key： LPNTXMJPOZSTGU-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=CC(CN2C(=O)C(C)SC2=S)=C1

Computed Properties

• Exact Mass: 297.04945
• Monoisotopic Mass: 297.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 38.77